Cas no 5673-37-0 (2H-1-Benzopyran-2-one, 8-(2,3-dihydroxy-3-methylbutyl)-7-methoxy-)

2H-1-Benzopyran-2-one, 8-(2,3-dihydroxy-3-methylbutyl)-7-methoxy- Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 8-(2,3-dihydroxy-3-methylbutyl)-7-methoxy-
• 8-(2,3-dihydroxy-3-methylbutyl)-7-methoxychromen-2-one
• CHEBI:181662
• 5673-37-0
• PD125348
• 7-methoxy-8-(2',3'-dihydroxy-3'-methylbutyl)coumarin
• Coumarin, 8-(2,3-dihydroxy-3-methylbutyl)-7-methoxy-
• SCHEMBL50013
• MLS000877031
• DTXSID60408023
• AKOS032948394
• XM163793
• BRD-A09581883-001-01-7
• ACon1_000705
• KGGUASRIGLRPAX-UHFFFAOYSA-N
• CHEMBL433093
• HMS2269D15
• SMR000440691
• 7-methoxy-8-(2',3'-dihydroxy-isopentyl)-coumarin
• MEGxp0_000217
• A878078
• Meranzin hydrate
• 8-(2,3-Dihydroxy-3-methylbutyl)-7-methoxy-2H-chromen-2-one
• +Expand

• InChIKey： KGGUASRIGLRPAX-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H18O5/c1-15(2,18)12(16)8-10-11(19-3)6-4-9-5-7-13(17)20-14(9)10/h4-7,12,16,18H,8H2,1-3H3
• SMILES： CC(C)(C(CC1=C(C=CC2=C1OC(=O)C=C2)OC)O)O

Computed Properties

• Exact Mass: 278.11544
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 278.11542367g/mol
• Heavy Atom Count: 20
• Complexity: 390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

Related Categories

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